Cas no 866329-04-6 (4-chloro-2-methoxy-1,3-thiazole-5-carbaldehyde)

• Product Name: 4-chloro-2-methoxy-1,3-thiazole-5-carbaldehyde
• CAS No: 866329-04-6
• MF: C₅H₄ClNO₂S
• MW: 177.608758926392
• MDL: MFCD11557107
• CID: 1119642
• PubChem ID: 33777885
• Update Time: 2025-05-22

4-chloro-2-methoxy-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-methoxy-5-Thiazolecarboxaldehyde
• 4-Chloro-2-methoxy-1,3-thiazole-5-carbaldehyde
• HHDKPSRVCUZBRQ-UHFFFAOYSA-N
• EN300-114635
• CS-0374170
• 4-Chloro-2-methoxythiazole-5-carbaldehyde
• MFCD11557107
• 866329-04-6
• 4-Chloro-2-methoxy-thiazole-5-carbaldehyde
• LS-09210
• AKOS006318318
• 4-chloro-2-methoxy-thiazole-5-carboxaldehyde
• Z1198333896
• SCHEMBL3271932
• ALBB-026970
• 5-Thiazolecarboxaldehyde, 4-chloro-2-methoxy-
• G60053
• 4-chloro-2-methoxy-1,3-thiazole-5-carbaldehyde

• MDL： MFCD11557107
• Inchi： 1S/C5H4ClNO2S/c1-9-5-7-4(6)3(2-8)10-5/h2H,1H3
• InChI Key： HHDKPSRVCUZBRQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)SC(=N1)OC

Computed Properties

• Exact Mass: 176.9651272g/mol
• Monoisotopic Mass: 176.9651272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.4Ų

Additional information on 4-chloro-2-methoxy-1,3-thiazole-5-carbaldehyde

4-Chloro-2-methoxy-1,3-thiazole-5-carbaldehyde (CAS No. 866329-04-6): A Versatile Intermediate in Organic Synthesis

4-Chloro-2-methoxy-1,3-thiazole-5-carbaldehyde (CAS No. 866329-04-6) is a specialized organic compound that has gained significant attention in pharmaceutical and agrochemical research. This heterocyclic aldehyde, featuring both chloro and methoxy substituents on its thiazole ring, serves as a crucial building block for the synthesis of various biologically active molecules. The compound's molecular formula is C₅H₄ClNO₂S, with a molecular weight of 177.61 g/mol.

The growing interest in thiazole derivatives in medicinal chemistry has propelled research into compounds like 4-chloro-2-methoxy-1,3-thiazole-5-carbaldehyde. Recent studies highlight its potential as a precursor for developing novel antimicrobial agents, particularly in response to the global challenge of antibiotic resistance. The compound's unique structure allows for diverse chemical modifications, making it valuable for structure-activity relationship (SAR) studies in drug discovery programs.

From a synthetic chemistry perspective, 4-chloro-2-methoxy-1,3-thiazole-5-carbaldehyde offers multiple reactive sites for chemical transformations. The aldehyde group at position 5 can undergo condensation reactions to form Schiff bases or participate in nucleophilic addition reactions. Meanwhile, the chloro substituent at position 4 provides an excellent leaving group for nucleophilic aromatic substitution reactions. These properties make it particularly useful in the synthesis of heterocyclic compounds with potential biological activities.

In material science applications, derivatives of 4-chloro-2-methoxy-1,3-thiazole-5-carbaldehyde have shown promise in the development of organic semiconductors and light-emitting materials. The electron-withdrawing nature of the aldehyde group combined with the electron-donating methoxy group creates an interesting push-pull system that can be exploited in designing novel organic electronic materials. Researchers are particularly interested in how these structural features might influence charge transport properties in thin-film devices.

The compound's stability and solubility characteristics make it suitable for various synthetic protocols. 4-Chloro-2-methoxy-1,3-thiazole-5-carbaldehyde typically appears as a white to pale yellow crystalline solid with moderate solubility in common organic solvents like dichloromethane, ethyl acetate, and dimethyl sulfoxide. This solubility profile facilitates its use in diverse reaction conditions, from traditional organic synthesis to modern microwave-assisted reactions.

Quality control of 4-chloro-2-methoxy-1,3-thiazole-5-carbaldehyde typically involves analytical techniques such as HPLC, GC-MS, and ¹H/¹³C NMR spectroscopy. The purity specification for research-grade material generally exceeds 97%, with strict control over impurities that might affect subsequent synthetic steps. Storage recommendations usually suggest keeping the compound in a cool, dry place protected from light to maintain its stability over extended periods.

Recent patent literature reveals growing applications of 4-chloro-2-methoxy-1,3-thiazole-5-carbaldehyde derivatives in crop protection formulations. The agricultural chemical industry has shown particular interest in developing novel fungicides and insecticides based on modified thiazole scaffolds. This aligns with current trends toward developing more environmentally friendly pest control agents with specific modes of action.

From a safety perspective, standard laboratory precautions are recommended when handling 4-chloro-2-methoxy-1,3-thiazole-5-carbaldehyde. While not classified as highly hazardous, appropriate personal protective equipment including gloves and safety glasses should be worn. The compound should be used in well-ventilated areas or fume hoods, following good laboratory practices common to all chemical substances.

The market for specialized heterocyclic compounds like 4-chloro-2-methoxy-1,3-thiazole-5-carbaldehyde has shown steady growth, driven by increasing R&D activities in pharmaceutical and agrochemical sectors. Custom synthesis providers and fine chemical manufacturers have reported rising demand for this intermediate, particularly from contract research organizations focused on drug discovery programs.

Future research directions for 4-chloro-2-methoxy-1,3-thiazole-5-carbaldehyde may explore its potential in click chemistry applications or as a building block for metal-organic frameworks (MOFs). The compound's ability to form stable coordination complexes with various metal ions could open new avenues in catalysis and materials science. Additionally, its derivatization potential makes it an interesting candidate for combinatorial chemistry approaches in drug discovery.

Environmental considerations regarding 4-chloro-2-methoxy-1,3-thiazole-5-carbaldehyde are becoming increasingly important. Researchers are investigating greener synthetic routes to this compound and its derivatives, focusing on atom economy and reduced waste generation. The development of catalytic methods for its production and transformation aligns with the principles of green chemistry that are gaining prominence in the chemical industry.

Analytical method development for 4-chloro-2-methoxy-1,3-thiazole-5-carbaldehyde and its derivatives continues to advance. Modern techniques such as UPLC-MS and high-field NMR are being employed to better characterize this compound and its reaction products. These analytical advancements support quality control in manufacturing processes and facilitate the identification of novel derivatives with potentially improved properties.

In conclusion, 4-chloro-2-methoxy-1,3-thiazole-5-carbaldehyde (CAS No. 866329-04-6) represents a versatile and valuable intermediate in organic synthesis. Its unique structural features and multiple reactive sites make it particularly useful for constructing complex molecules with potential applications in pharmaceuticals, agrochemicals, and materials science. As research into thiazole chemistry continues to expand, this compound is likely to maintain its importance in synthetic organic chemistry and related fields.